6-Propan-2-ylsulfonyl-1H-quinolin-4-one

• IUPAC Name: 6-propan-2-ylsulfonyl-1H-quinolin-4-one
• InChI: InChI=1S/C12H13NO3S/c1-8(2)17(15,16)9-3-4-11-10(7-9)12(14)5-6-13-11/h3-8H,1-2H3,(H,13,14)
• InChI Key: QIBGYLXNKWMVPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC2=C(C=C1)NC=CC2=O
• Molecular Formula: C12H13NO3S
• Molecular Weight: 251.30 g/mol

Description

6-Propan-2-ylsulfonyl-1H-quinolin-4-one, also known as PSQ, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. PSQ belongs to the class of quinolone derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Corrosion Inhibition

Experimental and computational studies have demonstrated the efficacy of quinoline derivatives as corrosion inhibitors for mild steel in acidic environments. These compounds exhibit mixed-type inhibitive action by forming a protective film on the metal surface, effectively reducing corrosion rates. Adsorption of these molecules follows the Langmuir isotherm, indicating a chemisorption mechanism. Quantum chemical calculations further support their high corrosion inhibition efficiency due to their electron-donating tendencies and protonation behavior in acidic conditions (Olasunkanmi & Ebenso, 2019).

Antimicrobial Activities

Quinolin-4-one derivatives have been synthesized and evaluated for their antimicrobial activities against various strains of microorganisms. Novel compounds, particularly those with sulfonyl and phenylamino groups, showed higher antimicrobial activity compared to their metal complexes, indicating potential as lead compounds for antimicrobial drug development (Patel, Patel, & Patel, 2011).

Antitumor Properties

Heteroaromatic quinols have been identified as potent anticancer agents, exhibiting significant in vitro antiproliferative activity against various carcinoma cell lines and in vivo antitumor activity. Their mechanism of action includes apoptosis induction, cell cycle arrest, and interaction with cellular proteins such as beta-tubulin, heat shock protein 60, and peroxiredoxin 1. These findings highlight the importance of quinols in developing new anticancer therapies (Chew et al., 2006).

Synthetic Applications

Quinoline derivatives have been utilized in various synthetic applications, including the development of novel [4 + 2]-annulation methods to access 4-quinolones with organosulfur compounds and the synthesis of highly functionalized isoindoloquinolin-ones. These synthetic methodologies offer efficient routes to structurally diverse and biologically active compounds, showcasing the versatility of quinoline derivatives in organic synthesis (Chen et al., 2020).